Cas no 114525-98-3 (L-Alanine, N-methyl-,1,1-dimethylethyl ester)

• Product Name: L-Alanine, N-methyl-,1,1-dimethylethyl ester
• CAS No: 114525-98-3
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 132432
• PubChem ID: 11298516
• Update Time: 2025-04-19

L-Alanine, N-methyl-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-methyl-,1,1-dimethylethyl ester
• S)-tert-butyl 2-(methylamino)propanoate
• tert-butyl (2S)-2-(methylamino)propanoate
• (s)-2-methaminopropionicacid tert-butyl ester
• L-Alanine, N-methyl-, 1,1-dimethylethyl ester (9CI)
• (s)-tert-butyl 2-(methylamino)propanoate
• tert-Butyl methyl-L-alaninate
• EN300-766016
• AM8893
• 114525-98-3
• CS-0376366
• SCHEMBL3725618
• (S)-N-methylalanine t-butyl ester

• Inchi： 1S/C8H17NO2/c1-6(9-5)7(10)11-8(2,3)4/h6,9H,1-5H3/t6-/m0/s1
• InChI Key： XDNKVSNTIKZEMC-LURJTMIESA-N
• SMILES： O(C([C@H](C)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 159.12601
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives